Cas no 898429-62-4 (2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide
• CAS No: 898429-62-4
• MF: C₂₄H₂₃ClN₂O₄S
• MW: 470.968424081802
• CID: 5482339
• Update Time: 2025-07-19

2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-7-quinolinyl]-
• 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

• Inchi： 1S/C24H23ClN2O4S/c1-17-4-12-22(13-5-17)32(29,30)27-14-2-3-18-6-9-20(15-23(18)27)26-24(28)16-31-21-10-7-19(25)8-11-21/h4-13,15H,2-3,14,16H2,1H3,(H,26,28)
• InChI Key： ICJYQRATEAIIOR-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide

Introduction to 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide (CAS No. 898429-62-4) and Its Emerging Applications in Chemical Biology

2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide, identified by the CAS number 898429-62-4, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of molecules that combine a tetrahydroquinoline scaffold with functional groups such as phenoxy, chloro, and sulfonamide moieties. The unique arrangement of these substituents endows the molecule with distinct chemical and biological properties, making it a subject of intense interest for researchers exploring novel therapeutic interventions.

The tetrahydroquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid bicyclic structure and hydrogen bonding capabilities. In particular, derivatives of tetrahydroquinoline have been extensively studied for their roles in modulating enzyme activity and receptor binding. The presence of a chlorophenoxy group at the 2-position introduces lipophilicity and potential metabolic stability, while the sulfonamide moiety at the N1 position enhances water solubility and binding affinity to biological targets. The acetamide group at the 7-position further diversifies the compound's pharmacological profile, contributing to its potential as an intermediate in drug synthesis.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide. These methodologies allow researchers to predict binding interactions with biological targets such as kinases, transcription factors, and other enzymes implicated in diseases ranging from cancer to inflammatory disorders. The structural features of this compound make it an attractive candidate for further exploration in drug discovery pipelines.

In particular, the sulfonamide group has garnered attention for its role as a key pharmacophore in several FDA-approved drugs. Its ability to form hydrogen bonds and engage in hydrophobic interactions makes it an effective scaffold for designing molecules that can modulate protein function. The combination of this feature with the tetrahydroquinoline core suggests that 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide may exhibit dual functionality—targeting both structural domains of disease-causing proteins simultaneously.

Moreover, the chlorophenoxy substituent has been shown to enhance drug bioavailability by improving membrane permeability while maintaining metabolic stability. This balance is critical for developing compounds that can achieve therapeutic efficacy without excessive degradation in vivo. The presence of a methyl group on the aromatic ring of the sulfonamide moiety further fine-tunes electronic properties, influencing reactivity and binding affinity. These subtle modifications highlight the importance of structural optimization in medicinal chemistry.

Current research trends indicate that compounds incorporating tetrahydroquinoline derivatives are being actively investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these molecules to cross the blood-brain barrier while interacting with central nervous system-specific targets makes them particularly valuable candidates. Additionally, studies suggest that modifications at the 7-position of the tetrahydroquinoline ring can significantly alter pharmacokinetic properties, offering opportunities to fine-tune drug delivery profiles.

The integration of machine learning algorithms into drug discovery workflows has accelerated the identification of novel scaffolds like 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide. These computational tools can predict molecular properties such as solubility, bioavailability, and toxicity based on structural features alone. By leveraging such technologies, researchers can prioritize compounds for experimental validation more efficiently than traditional methods alone would allow.

In vitro studies have begun to elucidate the mechanistic basis by which this compound interacts with biological targets. Initial assays suggest that it may exhibit inhibitory activity against certain kinases by competing with ATP binding or by inducing conformational changes in substrate proteins. Further investigations are needed to confirm these findings and explore potential off-target effects that could influence therapeutic utility.

The versatility of functional groups within 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide also opens avenues for derivatization into more specialized analogs. Researchers can systematically modify substituents at various positions on the molecule to optimize potency or selectivity against specific disease pathways. This iterative process is central to modern drug development strategies aimed at maximizing therapeutic benefit while minimizing side effects.

As interest in targeted therapies grows globally, 2-(4-chlorophenoxy)-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylacetamide exemplifies how structurally complex molecules derived from well-established scaffolds continue to provide fertile ground for innovation. Its unique combination of physicochemical properties positions it as a promising candidate for further exploration both academically and industrially.